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Audience: Researchers, scientists, and drug development professionals.

Introduction
Ruthenium(III) nitrosyl nitrate, a compound of significant interest in both materials science and

medicine, serves as a versatile precursor for the synthesis of various ruthenium-containing

materials and as a potential therapeutic agent. This technical guide provides a comprehensive

overview of its chemical properties, synthesis, and applications, with a particular focus on its

relevance to researchers in catalysis and drug development.

Chemical Identity and Properties
Ruthenium(III) nitrosyl nitrate is an inorganic compound characterized by the presence of a

ruthenium center coordinated to a nitrosyl group and nitrate ions.
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Property Data

Chemical Formula Ru(NO)(NO₃)₃N₄O₁₀Ru

CAS Number 34513-98-9

Molecular Weight 317.09 g/mol

Appearance
Red to brown crystalline solid or a red-brown

solution in nitric acid

Solubility Miscible with cold water

Density (of solution)
Approximately 1.07 g/mL at 25 °C (for a 1.5%

Ru solution)[1]

Synthesis
While commercially available, typically as a solution in dilute nitric acid, solid Ruthenium(III)

nitrosyl nitrate can be synthesized through various methods. One documented approach

involves a multi-step process:

Formation of Ruthenium Nitrosyl Chloride: Ruthenium trichloride is reacted with sodium

nitrite to form a ruthenium nitrosyl chloride intermediate.

Conversion to Nitrate: The intermediate is then treated with silver nitrate to yield a solution of

Ruthenium(III) nitrosyl nitrate.

Extraction: The final product can be extracted from the aqueous solution using an organic

solvent like diethyl ether, followed by evaporation to obtain the solid compound.

Applications in Catalysis and Materials Science
Ruthenium(III) nitrosyl nitrate is a valuable precursor for the synthesis of ruthenium-based

catalysts and advanced materials. Its applications in this domain include:

Heterogeneous Catalysis: It can be used to manufacture heterogeneous catalysts, such as

those for ammonia synthesis.
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Nanoparticle Synthesis: It serves as a precursor for the synthesis of ruthenium nanoparticles

with tunable sizes. These nanoparticles have potential applications in various catalytic

processes.[1][2][3]

Electrocatalysts: It is used as a ruthenium source in the preparation of electrocatalysts for

applications like water splitting.[1]

Thick-Film Resistors: The compound finds use in the production of thick-film resistors.

Relevance to Drug Development and Signaling
Pathways
The therapeutic potential of ruthenium-based compounds is an active area of research.

Ruthenium nitrosyl complexes, including Ruthenium(III) nitrosyl nitrate, are of particular interest

due to their ability to act as nitric oxide (NO) donors.[1][4][5][6][7][8][9]

Nitric oxide is a critical signaling molecule in various physiological and pathological processes.

[5] Its effects are concentration-dependent:

Low Concentrations (<200 nM): NO is involved in smooth muscle relaxation,

neurotransmission, and can promote cell proliferation and angiogenesis.[4]

High Concentrations (>200 nM): NO can be toxic and induce apoptosis, a property that can

be harnessed for anticancer therapies.[4]

Ruthenium nitrosyl complexes can be designed to release NO under specific conditions, such

as upon photoexcitation.[6][7] This controlled release mechanism makes them promising

candidates for photodynamic therapy in cancer treatment.[6] Furthermore, some ruthenium

nitrosyl complexes have been shown to release nitroxyl (HNO), another signaling molecule with

therapeutic potential, particularly in cardiovascular diseases.[5][9]

The development of ruthenium nitrosyl complexes as drugs is also driven by the generally

lower toxicity of ruthenium compared to other metals.[1]

Experimental Protocols
Synthesis of Ruthenium Nanoparticles
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A continuous flow synthesis method has been developed for the preparation of colloidal

ruthenium nanoparticles with precise size control using Ruthenium(III) nitrosyl nitrate as a

precursor.[2][3]

Materials:

Ruthenium(III) nitrosyl nitrate solution (e.g., 1.5 w/v% in dilute nitric acid)

Sodium borohydride (NaBH₄) solution

Sodium hydroxide (NaOH)

Nitric acid (HNO₃) for quenching and stabilization

Methodology:

Precursor Preparation: Prepare separate solutions of Ruthenium(III) nitrosyl nitrate and

sodium borohydride in sodium hydroxide.

Flow Synthesis: Utilize a microscale coiled flow inverter reactor (CFIR). The two precursor

solutions are pumped at controlled flow rates and mixed in a T-mixer before entering the

CFIR.

Reaction: The reduction of the ruthenium precursor by sodium borohydride occurs within the

reactor, leading to the nucleation and growth of ruthenium nanoparticles. The pH of the

reaction mixture is crucial and is controlled by the concentration of NaOH.

Quenching and Stabilization: The reaction is quenched by collecting the nanoparticle

suspension in a solution of nitric acid. The acidic conditions also provide electrostatic

stabilization to the nanoparticles.

Characterization: The size and morphology of the synthesized nanoparticles can be

characterized using techniques such as Transmission Electron Microscopy (TEM) and

Dynamic Light Scattering (DLS).
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Experimental Workflow: Continuous Synthesis of Ruthenium Nanoparticles
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Simplified Nitric Oxide Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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